Cas no 29211-68-5 (3-tert-butyl-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 3-tert-butyl-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 29211-68-5
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 88802
• PubChem ID: 520421
• Update Time: 2025-04-18

3-tert-butyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-tert-Butyl-2-pyrazolin-5-one
• 3-(tert-Butyl)-4,5-dihydro-1H-pyrazol-5-one
• 3-tert-butyl-1,4-dihydropyrazol-5-one
• 5-tert-Butyl-2,4-dihydro-3H-pyrazol-3-one
• 3-(tert-Butyl)-1H-pyrazol-5(4H)-one
• 3-tert-butyl-4,5-dihydro-1H-pyrazol-5-one
• AM-807/25099017
• MFCD00051760
• EN300-54293
• Z57683789
• F0902-7632
• AKOS000271441
• FT-0616392
• BB 0219323
• CHEBI:195144
• DTXSID10334343
• 5-tert-Butyl-2,4-dihydro-3H-pyrazol-3-one #
• 3-tert-butyl-1, 4-dihydropyrazol-5-one
• 5-tert-Butyl-2,4-dihydro-pyrazol-3-one
• 5-(1,1-Dimethylethyl)-2,4-dihydro-3H-pyrazol-3-one
• 3H-Pyrazol-3-one,5-(1,1-dimethylethyl)-2,4-dihydro-
• 3H-Pyrazol-3-one, 5-(1,1-dimethylethyl)-2,4-dihydro-
• SCHEMBL2827545
• 29211-68-5
• ALBB-006591
• STK501288
• 5-tert-butyl-2,4-dihydropyrazol-3-one

• MDL： MFCD00051760
• Inchi： 1S/C7H12N2O/c1-7(2,3)5-4-6(10)9-8-5/h4H2,1-3H3,(H,9,10)
• InChI Key： VDNOHRWEOSDGQX-UHFFFAOYSA-N
• SMILES： O=C1CC(C(C)(C)C)=NN1
• BRN： 775174

Computed Properties

• Exact Mass: 140.09500
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.9
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.11
• Melting Point: 208 °C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.534
• PSA: 41.46000
• LogP: 0.67280
• Solubility: Insoluble in water

3-tert-butyl-4,5-dihydro-1H-pyrazol-5-one Security Information

• Hazard Statement： Irritant
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT